pentyl {[7-(4-chlorobenzyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}acetate

• IUPAC Name: pentyl 2-[7-[(4-chlorophenyl)methyl]-3-methyl-2,6-dioxopurin-8-yl]sulfanylacetate
• InChI: InChI=1S/C20H23ClN4O4S/c1-3-4-5-10-29-15(26)12-30-20-22-17-16(18(27)23-19(28)24(17)2)25(20)11-13-6-8-14(21)9-7-13/h6-9H,3-5,10-12H2,1-2H3,(H,23,27,28)
• InChI Key: ORHINHMYBITJNE-UHFFFAOYSA-N
• Canonical SMILES: CCCCCOC(=O)CSC1=NC2=C(N1CC3=CC=C(C=C3)Cl)C(=O)NC(=O)N2C
• Molecular Formula: C20H23ClN4O4S
• Molecular Weight: 450.9 g/mol

Description

The compound “pentyl {[7-(4-chlorobenzyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}acetate” is a chemical compound with the molecular formula C20H23ClN4O4S. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The compound has a linear formula of C20H23ClN4O4S. Its molecular weight is 450.948. The CAS Number is 317844-60-3.

Physical And Chemical Properties Analysis

The compound is slightly soluble in water but exhibits excellent solubility in common organic solvents such as ethanol, acetone, and diethyl ether. Its density at 20°C is approximately 0.88 g/cm³. It has a low boiling point of around 149.6°C.

Scientific Research Applications

Synthesis and Chemical Properties

• A study by Dean, Goodchild, and Hill (1973) explored the synthesis of pyranopyran derivatives related to citromycetin and their sulfurization to give derivatives of 1-oxa-6,6-dithia(6A-S(IV))pentale and 1,6,6A-trithia(6A-S(IV))pentale. This research demonstrates the chemical properties and potential applications of complex organic compounds similar to pentyl {[7-(4-chlorobenzyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}acetate in organic synthesis (Dean, Goodchild, & Hill, 1973).

Application in Analytical Chemistry

• The work by Kotseridis et al. (2000) on the synthesis of deuterated analogues of sulfur-containing wine odorants at sub-ppb levels could be relevant. This study shows the application of complex sulfur-containing compounds in the field of analytical chemistry, specifically in the analysis of flavor and aroma compounds in food and beverages (Kotseridis, Ray, Augier, & Baumes, 2000).

Biochemical Research

• Research by Cohen et al. (1985) on the effects of charge, volume, and surface on binding of inhibitor and substrate moieties to acetylcholinesterase could provide insights into the biochemical applications of compounds like pentyl {[7-(4-chlorobenzyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}acetate. This study might indicate potential uses in understanding enzyme interactions and designing enzyme inhibitors (Cohen, Chishti, Elkind, Reese, & Cohen, 1985).

Safety and Hazards

While it is generally safe to handle, exposure to high concentrations can lead to irritation of the skin, eyes, and respiratory tract. Due to its volatile nature, it should be stored in a cool, well-ventilated area, away from sources of ignition.